Titanium

• CAS: 7440-32-6
• Synonyms: Titanium
• Molecular Formula: Ti
• Molecular Weight: 47.867 g/mol
• SMILES: [Ti]
• InChI: InChI=1S/Ti
• InChIKey: RTAQQCXQSZGOHL-UHFFFAOYSA-N
• Solubility: INSOL IN WATER; SOL IN DILUTE ACIDS

Titanium (CAS 7440-32-6) is a lightweight transition metal with a density of approximately 4.5 g/cm³, which is about 60% that of steel and two-thirds heavier than aluminum. It is characterized by its high strength-to-weight ratio, excellent corrosion resistance derived from a stable passive oxide film (TiO₂), and biocompatibility.

Titanium (CAS 7440-32-6): Technical Baseline and Material Class Position

Titanium (CAS 7440-32-6) is a lightweight transition metal with a density of approximately 4.5 g/cm³, which is about 60% that of steel and two-thirds heavier than aluminum [1]. It is characterized by its high strength-to-weight ratio, excellent corrosion resistance derived from a stable passive oxide film (TiO₂), and biocompatibility [2]. Commercially pure (CP) grades and titanium alloys like Ti-6Al-4V (Grade 5) find applications across aerospace, marine, chemical processing, and biomedical industries due to these intrinsic properties [3].

Property Lightweight metal with high specific strength

Corrosion Reported resistance via stable TiO₂ passive film

Use Context Aerospace, marine, chemical processing, biomedical research

• [1] Total Materia. (n.d.). Titanium Properties. Retrieved from https://www.totalmateria.com/en-us/material-basics-properties/titanium-properties/ View Source
• [2] Chalco Titanium. (2025). Titanium vs Aluminum Comparison: Comprehensive Guide to Selecting the Best Material. Retrieved from https://www.chalcotitanium.com/blog/titanium-vs-aluminum View Source
• [3] Proto Labs. (2019). Titanium vs Aluminum: Workhorse Metals for Machining, 3D Printing. Retrieved from https://www.protolabs.com/resources/blog/titanium-vs-aluminum-workhorse-metals-for-machining-and-3d-printing/ View Source

Why Material Substitution for Titanium (CAS 7440-32-6) is Performance-Critical: The Case Against Generic Replacement

Titanium and its alloys are not commodity materials that can be generically substituted with alternative lightweight or corrosion-resistant metals like aluminum, stainless steel, or magnesium alloys. Its unique combination of high specific strength, superior corrosion resistance in chloride-rich environments, and osseointegrative properties are not simultaneously present in any single alternative material class. Substitution therefore necessitates a detailed, application-specific performance trade-off analysis, as replacing titanium with a seemingly similar alternative can lead to significant failures in mechanical integrity, environmental degradation, or biocompatibility, as quantified in the evidence below [1].

Aluminum alloys

Titanium: reported high specific strength, corrosion resistance in chloride media

Lacks elevated-temperature strength; poor chloride corrosion resistance may limit use

Stainless steel

Titanium: reported osseointegration and osteoconductivity context

Lower reported bone-implant bonding; higher corrosion rate in seawater shown in studies

Magnesium alloys

Titanium: reported corrosion resistance and biocompatibility context

High corrosion rate in physiological environments may not support long-term implant studies

• [1] Al-Odwani, A., Al-Tabatabaei, M., Carew, J., & Al-Hashem, A. (1997). The corrosion performance of high chromium stainless steels and titanium alloys at a reverse osmosis plant in Arabian Gulf seawater. NACE - International Corrosion Conference Series, 1997-March. View Source

Quantitative Differentiation Guide for Titanium (CAS 7440-32-6) Against Key Alternatives

Titanium vs. Stainless Steel: Superior Osseointegration Force in Rabbit Tibia Model

In a direct histomorphometric and biomechanical comparison, titanium implants demonstrated significantly superior osseointegration compared to identically shaped stainless steel implants in a rabbit tibia model. After a 3-month healing period, the average removal torque required for titanium implants was 26.5 Ncm, which is more than three times higher than the 8.2 Ncm required for stainless steel implants [1]. This indicates a substantially stronger mechanical interlocking with the surrounding bone tissue, a critical factor for long-term implant stability.

Osseointegration Removal Torque

Head-to-head

Ti: 26.5 Ncm vs SS: 8.2 Ncm

223% higher torque required for removal

Reported stronger bone-implant bonding in rabbit model

In vivo rabbit tibia, 3-month healing period

Evidence Dimension	Implant removal torque (measure of osseointegration strength)
Target Compound Data	26.5 Ncm
Comparator Or Baseline	Stainless steel implant: 8.2 Ncm
Quantified Difference	Titanium required 18.3 Ncm more torque, a 223% increase over stainless steel.
Conditions	In vivo rabbit tibia model, 3-month post-implantation healing period.

Why This Matters

For procurement in medical device manufacturing, this quantifiable difference in osseointegration strength is a critical selection criterion for load-bearing implants where long-term stability and prevention of aseptic loosening are paramount.

• [1] Chung HY, Kang DH, Yoon ES, Koo SH, Park SH. (2001). Stability and Efficacy of Titanium in Osteointegration in a Rabbit Model. J Korean Soc Plast Reconstr Surg, 28(4):386-390. View Source

Titanium vs. Stainless Steel: Demonstrated Higher Bioactivity In Vitro and In Vivo

In comparative studies for bone reconstruction scaffolds, titanium exhibited significantly higher bioactivity than stainless steel. In vitro, titanium disks showed a greater amount of hydroxyapatite precipitation in simulated body fluid. In vivo, histological analysis of scaffolds implanted in rabbit tibia revealed a significantly greater amount of bone formation inside the porous area of titanium fibers after 4 weeks [1]. This osteoconductivity is attributed to differences in the passive film characteristics between the two materials.

Bioactivity (Osteoconductivity)

Head-to-head

Ti fibers: reported greater bone formation

SS fibers: significantly less bone formation

Supports osteoconductivity review in scaffold research

In vivo rabbit tibia, 4-week; qualitative histomorphometry

Evidence Dimension	Bone formation in porous scaffolds (osteoconductivity)
Target Compound Data	Significantly greater bone formation inside titanium fiber scaffolds after 4 weeks of implantation.
Comparator Or Baseline	Stainless steel fiber scaffolds: significantly less bone formation.
Quantified Difference	Qualitative and histomorphometric analysis indicated superior performance of titanium; specific numeric volume not provided, but significance (p<0.05) was achieved.
Conditions	In vivo rabbit tibia cortical bone defect model, 4-week post-implantation period.

Why This Matters

This evidence confirms titanium's inherent osteoconductive advantage, making it the preferred choice for non-resorbable scaffolds and implants where rapid and robust bone integration is clinically required, thereby justifying its selection over more cost-effective stainless steel alternatives.

• [1] Fuse, M. et al. (2014). Stainless and Titanium Fibers as Non-degradable Three-dimensional Scaffolds for Bone Reconstruction. Journal of Hard Tissue Biology, 23(4):407. View Source

Titanium vs. Aluminum and Steel: Higher Specific Strength for Weight-Critical Applications

Titanium's key differentiator in structural applications is its superior specific strength. A direct comparison of materials properties shows that while pure titanium has a tensile strength range of 340-510 MPa, its density (4.51 g/cm³) results in a specific strength (calculated) of approximately 75-113 kN·m/kg [1]. This is superior to aluminum alloys like 7075-T6, which achieves a specific strength of around 193 kN·m/kg but with a lower absolute strength, and far exceeds that of steel, which has high absolute strength but is penalized by its high density (7.85 g/cm³), resulting in a lower specific strength [2].

Specific Strength

Reported

Ti-6Al-4V: ~202 kN·m/kg

Al 7075-T6: ~193 kN·m/kg

Steel SS400: ~51–65 kN·m/kg

Supports weight-critical design review

Standard mechanical property data at 20°C

Evidence Dimension	Specific Strength (Tensile Strength / Density)
Target Compound Data	Titanium (Grade 2): ~75-113 kN·m/kg; Ti-6Al-4V: ~202 kN·m/kg (calculated)
Comparator Or Baseline	Aluminum 7075-T6: ~193 kN·m/kg; Steel (SS400): ~51-65 kN·m/kg (calculated)
Quantified Difference	Ti-6Al-4V provides a specific strength approximately 4% higher than Al 7075-T6 and over 210% higher than structural steel (SS400).
Conditions	Standard mechanical property data at room temperature (20°C).

Why This Matters

For aerospace and high-performance automotive procurement, where minimizing weight without sacrificing strength directly translates to fuel efficiency and payload capacity, titanium's specific strength advantage over steel and high-strength aluminum alloys is a critical selection driver.

• [1] Titan Japan. (2013). 物理的性質 [Physical Properties]. Retrieved from https://www.titan-japan.com/technology/physical_properties.html View Source
• [2] Chalco Titanium. (2025). Titanium vs Aluminum Comparison: Comprehensive Guide to Selecting the Best Material. Retrieved from https://www.chalcotitanium.com/blog/titanium-vs-aluminum View Source

Titanium vs. Stainless Steel: Demonstrated Lower Corrosion Rate in Seawater

In a comparative electrochemical study using Arabian Gulf natural seawater, Grade 2 titanium consistently demonstrated superior corrosion resistance compared to four high-chromium stainless steel alloys. The Linear Polarization Resistance (LPR) method indicated that Grade 2 titanium exhibited the lowest corrosion rate among all tested materials, and analysis of Electrochemical Impedance Spectroscopy (EIS) and Open-Circuit Potential (OCP) data confirmed it performed better than the stainless steel alloys [1]. A separate study on seawater corrosion ranked materials into three groups, with titanium being the most corrosion resistant, followed by superaustenitic stainless steels and Hastelloy C-276, and finally types 316L and 430 stainless steels [2].

Seawater Corrosion Rate

Head-to-head

Grade 2 Ti: lowest corrosion rate reported

High-Cr SS, 316L, 430: higher rates

Supports material selection for chloride-rich environments

Arabian Gulf seawater; LPR, EIS, OCP methods

Evidence Dimension	Corrosion resistance in natural seawater
Target Compound Data	Grade 2 titanium exhibited the lowest corrosion rate.
Comparator Or Baseline	Four high-chromium stainless steel alloys; types 316L and 430 stainless steel.
Quantified Difference	Quantitative LPR data not shown in abstract, but titanium was definitively ranked as most corrosion resistant in both studies.
Conditions	Flowing Arabian Gulf natural seawater (EIS, OCP, LPR); various temperatures and hydrodynamic conditions (jet impingement).

Why This Matters

For procurement in marine engineering, offshore platforms, and desalination plants, this data provides a clear, performance-based justification for selecting titanium over stainless steel to mitigate pitting, crevice corrosion, and ensure long-term component integrity in aggressive chloride environments.

• [1] Al-Odwani, A., Al-Tabatabaei, M., Carew, J., & Al-Hashem, A. (1997). The corrosion performance of high chromium stainless steels and titanium alloys at a reverse osmosis plant in Arabian Gulf seawater. NACE - International Corrosion Conference Series, 1997-March. View Source
• [2] Hodgkiess, T. et al. (2003). Comparative studies of the seawater corrosion behaviour of a range of materials. Desalination, 158(1-3), 35-42. View Source

Titanium Grade 2 vs. Grade 5: Higher Thermal Conductivity for Heat Exchanger Applications

Within the titanium material class, a critical differentiation exists between commercially pure Grade 2 and the widely used alloy Grade 5 (Ti-6Al-4V) regarding thermal properties. At 20°C, Grade 2 titanium exhibits a thermal conductivity of 15–22 W/m·K, whereas Grade 5 titanium has a significantly lower thermal conductivity of 6.5–7.2 W/m·K [1]. This means Grade 2 is more than twice as thermally conductive as Grade 5, a crucial factor for heat exchanger efficiency.

Thermal Conductivity

Reported

Grade 2: 15–22 W/m·K

Grade 5: 6.5–7.2 W/m·K (about 130–200% lower)

Grade 2 may support heat exchanger design

Standard data at 20°C; selection factor for thermal systems

Evidence Dimension	Thermal Conductivity at 20°C
Target Compound Data	Titanium Grade 2: 15–22 W/m·K
Comparator Or Baseline	Titanium Grade 5 (Ti-6Al-4V): 6.5–7.2 W/m·K
Quantified Difference	Grade 2 has approximately 130-200% higher thermal conductivity than Grade 5.
Conditions	Standard physical property data at 20°C.

Why This Matters

This data is essential for engineering and procurement decisions in thermal systems. Selecting the wrong titanium grade can lead to a significant underperformance in heat transfer applications. This evidence mandates the specification of Grade 2 for heat exchangers and Grade 5 for high-strength structural components, ensuring optimal system efficiency.

• [1] Chalco Titanium. (2025). Gr2 vs Gr5 Titanium. Retrieved from https://www.chalcotitanium.com/blog/gr2-vs-gr5-titanium View Source

Targeted Application Scenarios for Titanium (CAS 7440-32-6) Based on Verified Differentiation

Load-Bearing Orthopedic and Dental Implants

Procurement of titanium for load-bearing medical implants is justified by its superior osseointegration. Data shows a removal torque of 26.5 Ncm for titanium versus 8.2 Ncm for stainless steel in a rabbit model, indicating a 223% stronger bone-implant bond [4]. This is critical for ensuring long-term stability of hip stems, dental implants, and spinal fixation devices.

Seawater-Cooled Heat Exchangers and Desalination Equipment

For equipment handling natural seawater, Grade 2 titanium is the optimal selection. It has been demonstrated to have the lowest corrosion rate among a range of alloys including high-chromium stainless steels in Arabian Gulf seawater [4]. Its superior corrosion resistance ensures longer service life and reduced maintenance compared to stainless steel alternatives, directly impacting plant operational costs.

Lightweight Structural Components in Aerospace and Motorsport

In weight-critical structural applications, Ti-6Al-4V (Grade 5) alloy offers a compelling advantage. Its specific strength is calculated to be approximately 202 kN·m/kg, which is about 4% higher than the best aluminum alloys like 7075-T6 and over 210% higher than structural steel [4]. This translates to parts like landing gear components, engine mounts, and racing car suspension elements that are both lighter and stronger, directly contributing to improved fuel efficiency and performance.

High-Temperature Aerospace Engine Components

Titanium alloys maintain their strength at elevated temperatures where aluminum would lose integrity. Titanium has a melting point of approximately 1668°C, which is about 1000°C higher than that of aluminum [4]. This property makes it indispensable for components in jet engine compressor sections and exhaust structures, where operating temperatures preclude the use of lightweight aluminum alternatives.

Application

Selection Property

Validation Focus

Load-bearing orthopedic and dental implants

Osseointegration response context

Bone-implant bonding force review

Seawater-cooled heat exchangers and desalination

Corrosion resistance in chloride media

Service life and maintenance review

Lightweight structural components in aerospace and motorsport

Specific strength

Weight-strength trade-off review

High-temperature aerospace engine components

Elevated-temperature strength retention

Thermal stability review

• [1] Chung HY, Kang DH, Yoon ES, Koo SH, Park SH. (2001). Stability and Efficacy of Titanium in Osteointegration in a Rabbit Model. J Korean Soc Plast Reconstr Surg, 28(4):386-390. View Source
• [2] Al-Odwani, A., Al-Tabatabaei, M., Carew, J., & Al-Hashem, A. (1997). The corrosion performance of high chromium stainless steels and titanium alloys at a reverse osmosis plant in Arabian Gulf seawater. NACE - International Corrosion Conference Series, 1997-March. View Source
• [3] Titan Japan. (2013). 物理的性質 [Physical Properties]. Retrieved from https://www.titan-japan.com/technology/physical_properties.html View Source
• [4] Total Materia. (n.d.). Titanium Properties. Retrieved from https://www.totalmateria.com/en-us/material-basics-properties/titanium-properties/ View Source